[(E)-1-(2,4-dimethyl-1,3-oxazol-5-yl)ethylideneamino] 4-(trifluoromethyl)benzoate

• Molecular Formula: C15H13F3N2O3
• Molecular Weight: 326.27 g/mol
• IUPAC Name: [(E)-1-(2,4-dimethyl-1,3-oxazol-5-yl)ethylideneamino] 4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C15H13F3N2O3/c1-8-13(22-10(3)19-8)9(2)20-23-14(21)11-4-6-12(7-5-11)15(16,17)18/h4-7H,1-3H3/b20-9+
• InChI Key: PABUSPRRAJSSJE-AWQFTUOYSA-N
• Isomeric SMILES: CC1=C(OC(=N1)C)/C(=N/OC(=O)C2=CC=C(C=C2)C(F)(F)F)/C
• SMILES: CC1=C(OC(=N1)C)C(=NOC(=O)C2=CC=C(C=C2)C(F)(F)F)C

Description

4-(trifluoromethyl)benzoic acid [1-(2,4-dimethyl-5-oxazolyl)ethylideneamino] ester is a member of (trifluoromethyl)benzenes.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : The compound has been involved in synthesis research, such as the synthesis of selected heteroarotinoids, which includes a series of compounds with variations in their structures (Waugh et al., 1985).
• Characterization Studies : Detailed IR, 1H NMR, and 13C NMR data have been recorded for each synthesized compound, supporting structural assignments and providing a basis for future analogues (Waugh et al., 1985).

Biological and Medicinal Applications

• Biological Activity Assessment : The biological activity of these compounds has been determined using assays such as the tracheal organ culture assay. This involves comparing their ability to reverse keratinization in vitamin A deficient hamsters with that of trans-retinoic acid (Waugh et al., 1985).
• Antibacterial and Cytotoxic Activities : Research includes the synthesis of novel compounds with potential antibacterial activity, especially against certain bacterial strains. These compounds have also been assessed for cytotoxic activity against mammalian cell lines, providing insights into their safety and efficacy as antibacterial agents (Palkar et al., 2017).

Advanced Material and Chemical Research

• Use in Dye-Sensitized Solar Cells : Some derivatives have been used as sensitizers in nanocrystalline TiO2 solar cells, indicating their potential in improving photoelectric conversion efficiency. This suggests their utility in renewable energy technologies (Wu et al., 2009).
• Chemical Reactions and Derivatives : The compound is part of studies focusing on the reactions of keto–enol tautomers and synthesis of highly functionalized fused-ring heterocycles, demonstrating its versatility in chemical synthesis (Silva et al., 2012).